Carbamic acid, (((2-cyanoethyl)(1-methylethyl)amino)thio)methyl-, 2,3-dihydro-2,2-dimethyl-7-benzofuranyl ester

• CAS RN: 82560-72-3
• Molecular Formula: C18H25N3O3S
• Molecular Weight: 363.5 g/mol
• IUPAC Name: (2,2-dimethyl-3H-1-benzofuran-7-yl) N-[2-cyanoethyl(propan-2-yl)amino]sulfanyl-N-methylcarbamate
• InChI: InChI=1S/C18H25N3O3S/c1-13(2)21(11-7-10-19)25-20(5)17(22)23-15-9-6-8-14-12-18(3,4)24-16(14)15/h6,8-9,13H,7,11-12H2,1-5H3
• InChI Key: UQWKIKPVXHDOEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC#N)SN(C)C(=O)OC1=CC=CC2=C1OC(C2)(C)C

Description

Carbamic acid, (((2-cyanoethyl)(1-methylethyl)amino)thio)methyl-, 2,3-dihydro-2,2-dimethyl-7-benzofuranyl ester is a useful research compound. Its molecular formula is C18H25N3O3S and its molecular weight is 363.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2.2 g (0.01 mole) of 2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate and 1.8 g (0.01 mole) of N-isopropyl-N-cyanoethylaminosulfenyl chloride were dissolved in 30 ml of methylene chloride, and the solution was cooled to 0° C. 1.2 g (0.012 mole) of triethylamine was dropwise added thereto with stirring, and allowed to react for 2 hours at the same temperature. After completion of the reaction, the reaction solution was washed successively with water, diluted hydrochloric acid and water. The methylene chloride layer was dried and concentrated under reduced pressure to obtain an oily product which was almost entirely composed of the desired product although containing small amounts of the starting materials and impurities.